Cas no 19876-64-3 (Benzenebutanol, d,4-dimethyl-)

• Product Name: Benzenebutanol, d,4-dimethyl-
• CAS No: 19876-64-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 155634
• PubChem ID: 348861
• Update Time: 2025-04-19

Benzenebutanol, d,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, d,4-dimethyl-
• 4-(4-methylphenyl)pentan-1-ol
• (+-)-4-p-Tolyl-pentan-1-ol
• (+-)-5-Hydroxy-2-p-tolyl-pentan
• (+-)-5-hydroxy-2-p-tolyl-pentane
• 4-(p-Tolyl)-pentanol-(1)
• 4-p-Tolyloxymethyl-benzoesaeure
• 4-p-Tolyloxymethyl-benzoic acid
• 4-p-tolylpentanol
• AC1LHQ4W
• AC1Q5TWN
• AR-1H9209
• benzoic acid, 4-[(4-methylphenoxy)methyl]-
• CTK3B2559
• Oprea1_645100
• rac. 4-p-Tolyl-1-pentanol
• AKOS024321890
• 4-(p-tolyl)-1-pentanol
• NSC-408357
• NSC-408356
• NSC408356
• 19876-64-3
• NSC408357
• 4-(4-METHYLPHENYL)-1-PENTANOL
• 33596-72-4

• Inchi： 1S/C12H18O/c1-10-5-7-12(8-6-10)11(2)4-3-9-13/h5-8,11,13H,3-4,9H2,1-2H3
• InChI Key： NQFXUPWOCFVZPE-UHFFFAOYSA-N
• SMILES： OCCCC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.956
• Boiling Point: 284.5°Cat760mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.513
• PSA: 20.23
• LogP: 2.87100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids